Cas no 2703760-82-9 (5-(1-amino-1-phenylpropan-2-yl)amino-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione)

• Product Name: 5-(1-amino-1-phenylpropan-2-yl)amino-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione
• CAS No: 2703760-82-9
• MF: C₂₂H₂₂N₄O₄
• MW: 406.434484958649
• CID: 5614669
• PubChem ID: 165944177
• Update Time: 2025-05-30

5-(1-amino-1-phenylpropan-2-yl)amino-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

• EN300-33363853
• 5-[(1-amino-1-phenylpropan-2-yl)amino]-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione
• 2703760-82-9
• 5-(1-amino-1-phenylpropan-2-yl)amino-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione

• Inchi： 1S/C22H22N4O4/c1-12(19(23)13-5-3-2-4-6-13)24-14-7-8-15-16(11-14)22(30)26(21(15)29)17-9-10-18(27)25-20(17)28/h2-8,11-12,17,19,24H,9-10,23H2,1H3,(H,25,27,28)
• InChI Key： XLTOMQXXBDFDBV-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C=CC=2C(N1C1C(NC(CC1)=O)=O)=O)NC(C)C(C1C=CC=CC=1)N

Computed Properties

• Exact Mass: 406.16410520g/mol
• Monoisotopic Mass: 406.16410520g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 720
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 122Ų

Additional information on 5-(1-amino-1-phenylpropan-2-yl)amino-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione

Comprehensive Analysis of 5-(1-amino-1-phenylpropan-2-yl)amino-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione (CAS No. 2703760-82-9)

The compound 5-(1-amino-1-phenylpropan-2-yl)amino-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione (CAS No. 2703760-82-9) has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This molecule combines a phthalimide core with a 2,6-dioxopiperidine moiety, a configuration often associated with modulation of protein-protein interactions. Researchers are particularly interested in its role as a potential cereblon (CRBN) modulator, a target of growing importance in the development of novel immunomodulatory drugs.

Recent studies have highlighted the importance of small molecule degraders in targeted protein degradation (TPD) strategies, and this compound's structural similarity to known PROTACs (Proteolysis Targeting Chimeras) makes it a subject of intense investigation. The presence of both hydrogen bond donors and acceptors in its architecture suggests possible interactions with E3 ubiquitin ligase complexes, which could explain its potential as a protein degradation inducer. These properties align with current research trends focusing on next-generation therapeutics for challenging disease targets.

The compound's pharmacokinetic profile has become a key area of exploration, with researchers examining its ADME (Absorption, Distribution, Metabolism, and Excretion) characteristics. Particular attention is being paid to its potential blood-brain barrier permeability, given the structural elements that might facilitate CNS penetration. This aspect is crucial for its possible application in neurodegenerative disorders, a field where effective small molecule therapies remain largely unmet medical needs.

From a synthetic chemistry perspective, the preparation of 5-(1-amino-1-phenylpropan-2-yl)amino-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione presents interesting challenges. The convergent synthesis typically involves coupling of appropriately protected phthalic anhydride derivatives with functionalized piperidine precursors, followed by careful deprotection strategies. Recent advances in green chemistry approaches have been applied to optimize the synthetic route, reducing the environmental impact while maintaining high yields and purity.

In the context of drug discovery, this compound represents an important example of structure-activity relationship (SAR) optimization. The phenylpropan-2-yl side chain appears to play a critical role in target engagement, while the dioxopiperidinyl moiety contributes to the molecule's overall physicochemical properties. These structural insights are valuable for medicinal chemists working on rational drug design approaches for complex biological targets.

The scientific community has shown growing interest in understanding the compound's potential polypharmacology effects. Beyond its primary mechanism of action, preliminary data suggest possible interactions with additional biological pathways relevant to inflammatory responses and cellular stress mechanisms. This multifaceted activity profile makes it a compelling candidate for further investigation in various therapeutic areas.

Analytical characterization of CAS No. 2703760-82-9 requires sophisticated techniques including high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography for structural confirmation. The compound's stability under various conditions has been systematically evaluated, with particular attention to its behavior in physiological pH ranges and in the presence of biological matrices.

Current research directions include exploring the compound's potential in combination therapies, particularly with established agents in relevant disease areas. The emergence of precision medicine approaches has created new opportunities for molecules with specific target profiles like this one. Additionally, its possible application in epigenetic modulation represents another exciting avenue of investigation.

The intellectual property landscape surrounding this compound has become increasingly complex, with multiple patents filed covering various aspects of its composition of matter, synthetic methods, and therapeutic uses. This reflects the pharmaceutical industry's recognition of its potential value in addressing significant unmet medical needs across multiple therapeutic areas.

As research progresses, the compound's potential for clinical translation continues to be evaluated. Key considerations include establishing robust structure-toxicity relationships and identifying potential biomarkers that could predict patient response. These efforts are crucial for advancing the molecule through the drug development pipeline and ultimately realizing its therapeutic potential.